![molecular formula C14H15ClFN3O3S B2784838 3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide CAS No. 1797824-27-1](/img/structure/B2784838.png)
3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H15ClFN3O3S and its molecular weight is 359.8. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds related to 3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide have been synthesized and evaluated for various biological activities, demonstrating the compound's potential in scientific research applications. For instance, derivatives of fluoropyrazolesulfonylurea and thiourea were synthesized as potential antidiabetic agents, showing significant antidiabetic activity in preliminary biological screenings. The molecular and biological properties of these compounds revealed favorable drug-like profiles, suggesting their potential as leads in future drug discovery studies (Faidallah et al., 2016).
Carbonic Anhydrase Inhibition
Another study focused on the synthesis of new benzenesulfonamide derivatives, investigating their cytotoxicity, tumor-specificity, and potential as carbonic anhydrase inhibitors. Some derivatives exhibited interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies. These sulfonamides strongly inhibited human cytosolic isoforms of carbonic anhydrase, indicating their utility in designing inhibitors targeting specific isoenzymes (Gul et al., 2016).
Antimicrobial Agents
The antimicrobial potential of sulfonamide derivatives has also been explored. A study investigated the synthesis of new derivatives of the benzenesulfonamide nucleus with pyrazole and thiazole rings, showing significant dual antibacterial and antifungal potency. This suggests the compound's framework could serve as a basis for developing new antimicrobial agents, further highlighting its importance in scientific research applications (Abbas et al., 2017).
Fluorometric Sensing for Hg2+
A novel application involves using a pyrazoline-based derivative for metal ion selectivity based on fluorometric detection. This study demonstrated the compound's ability to selectively detect Hg2+ ions, indicating its potential use in environmental monitoring and safety assessments (Bozkurt & Gul, 2018).
properties
IUPAC Name |
3-chloro-4-fluoro-N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClFN3O3S/c1-19-14-4-5-22-8-10(14)13(18-19)7-17-23(20,21)9-2-3-12(16)11(15)6-9/h2-3,6,17H,4-5,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRXZSWYWXZBLRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(COCC2)C(=N1)CNS(=O)(=O)C3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-fluoro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.